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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Neodymium-143
(**3Nd) as a proxy in paleoceanography for reconstructing past ocean circulation patterns. It
covers the fundamental principles, detailed experimental protocols, and data interpretation,
offering a comprehensive resource for researchers in the field.

Introduction: The Principle of the ***Nd Proxy

The isotopic composition of Neodymium (Nd) in seawater is a powerful tracer of water masses.
[1] The ratio of radiogenic *43Nd to non-radiogenic 144Nd, expressed in epsilon notation (eNd),
varies between different ocean basins.[2] This variation is primarily driven by the age of
continental crust from which Nd is weathered and transported into the oceans.[2] Older
continental landmasses, such as those surrounding the North Atlantic, release Nd with a less
radiogenic (lower eNd) signature, whereas younger volcanic terrains, prevalent around the
Pacific Ocean, contribute Nd with a more radiogenic (higher eNd) signature.[2][3]
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The residence time of Nd in the ocean is on the order of centuries, which is comparable to the
timescale of global ocean overturning.[1][2] This allows different water masses to retain their
characteristic eNd signature as they circulate through the ocean basins. By analyzing the eNd
of authigenic components in marine sediments, such as ferromanganese oxyhydroxides,
foraminifera coatings, and fish teeth, paleoceanographers can reconstruct the eNd of bottom
waters in the past and infer changes in ocean circulation.[4] Unlike other proxies such as the
carbon isotope composition (813C) of foraminifera, Nd is not significantly affected by biological
fractionation, making it a more direct tracer of water mass provenance and mixing.[1]

Data Presentation: eNd Signatures of Major Water
Masses and Paleoceanographic Records

The following tables summarize key quantitative data for eNd values in modern ocean water
masses and provide examples of paleoceanographic eNd records from marine sediment cores.

Table 1: Representative eNd Values of Major Modern Ocean Water Masses
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o Typical eNd .
Water Mass Abbreviation Ocean Basin References
Range

North Atlantic )

NADW -13.5+0.5 North Atlantic [5][6]
Deep Water
Upper North
Atlantic Deep UNADW -13.2+1.0 North Atlantic [7]
Water
Lower North
Atlantic Deep LNADW -124+04 North Atlantic [7]
Water
Antarctic Bottom

AABW -9.1to-7.4 Southern Ocean [8]
Water
Adélie Land

ALBW -8.9 Southern Ocean [9]
Bottom Water
Ross Sea

RSBW ~-7 Southern Ocean [10]
Bottom Water
Pacific Deep B

PDW -6t00 Pacific Ocean [11]
Water
Lower
Circumpolar LCDW ~-6.7 Pacific Ocean [12][13]
Deep Water
Upper
Circumpolar UCDW ~-3.0 Pacific Ocean [13]
Deep Water
Antarctic .

) Southern/Pacific
Intermediate AAIW -5.3t0-2.8 [13]
Ocean

Water

Table 2: Examples of Paleoceanographic eNd Records from Marine Sediment Cores
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Core Time Archive Key
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. Shift in
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_ . Fe-Mn NADW
Blake Ridge, Maximum ) N
) oxyhydroxide  composition ~-11t0-13.5 [5]
North Atlantic  (LGM) to }
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Holocene ] ]
circulation
. Changes in
Detrital and
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Southeast Late Fe-Mn ) )
] ) influence and  Variable [4]
Atlantic Quaternary oxyhydroxide )
} sediment
fractions
provenance
Increased
Glacial- Fe-Mn benthic flux
Southern ] ] )
Interglacial oxyhydroxide  influence -8.6t0-2.5 [14]
Ocean } )
Cycles fraction during
glacials
Changes in
- Last 25,000 Authigenic North Pacific
North Pacific ) ) -291t0-1.6 [12]
years fraction Intermediate
Water
Intensified
Southwest )
Pacif Early Eocene  Fish teeth bottom water  -10.0to -7.2 [15]
acific

formation

Experimental Protocols

The following section details the methodologies for the analysis of Nd isotopes from marine

sediments, from sample preparation to mass spectrometric measurement.

Sample Preparation and Leaching for Authigenic Nd
Extraction
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The goal of the initial sample preparation is to isolate the authigenic fraction of the sediment,

which records the eNd of the overlying bottom water, from the detrital (lithogenic) fraction.

Several sequential leaching procedures have been developed for this purpose.[4][16][17][18]

Step-by-Step Leaching Protocol:

Sample Disaggregation: Weigh approximately 0.3 g of freeze-dried and homogenized
sediment into a centrifuge tube.

Carbonate Removal: Add a buffered acetic acid solution (e.g., 1M acetic acid buffered with
sodium acetate to pH ~4-5) to the sample. Agitate the sample for a specified time (e.g., 2-4
hours) to dissolve carbonate minerals. Centrifuge and decant the supernatant. Repeat this
step until all carbonate is removed (i.e., no further reaction is observed upon acid addition).
[16]

Reductive Leaching of Fe-Mn Oxyhydroxides: To the carbonate-free residue, add a buffered
hydroxylamine hydrochloride-acetic acid solution (e.g., 0.02-0.05 M hydroxylamine
hydrochloride in 10-15% acetic acid, buffered to pH ~4). This step reductively dissolves the
Fe-Mn oxyhydroxide coatings. Agitate the sample for a set duration (e.g., 3-4 hours).[19]

Separation of Leachate: Centrifuge the sample and carefully decant the supernatant
(leachate), which contains the authigenic Nd, into a clean container. The remaining residue is
the detrital fraction.

Optional Cation Exchange Wash: To remove any re-adsorbed ions from the detrital fraction,
a cation exchange wash with a solution like CsClI can be performed on the residue.[16][18]

Neodymium Separation and Purification by lon
Exchange Chromatography

The leachate containing the authigenic Nd must be purified to separate Nd from other elements

that could interfere with the isotopic analysis. This is typically achieved through a multi-step ion

exchange chromatography process.[20][21][22][23]

General Chromatographic Procedure:
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Column Preparation: Prepare chromatography columns with a cation exchange resin (e.qg.,
AG50W-X8). The resin is cleaned and conditioned with appropriate acids (e.g., HCI).

Sample Loading: The dried and re-dissolved leachate is loaded onto the first column.

Matrix Elution: A series of acid washes (e.g., varying concentrations of HCI) are passed
through the column to elute major matrix elements while the Rare Earth Elements (REES),
including Nd, are retained on the resin.

REE Elution: The REE fraction is then eluted from the column using a stronger acid (e.g., 6M
HCI).

Nd Separation: The collected REE fraction is then passed through a second chromatography
column containing a specialized resin (e.g., Ln-spec resin) that allows for the separation of
individual REESs. A specific acid elution sequence is used to selectively elute other REEs
before finally collecting the purified Nd fraction.

Isotopic Analysis by Mass Spectrometry

The isotopic composition of the purified Nd is measured using either Thermal lonization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).[24][25]

TIMS Analysis:

Sample Loading: A small aliquot of the purified Nd solution is loaded onto a metal filament
(e.g., Rhenium).[24]

lonization: The filament is heated to a high temperature, causing the Nd to ionize.

Mass Separation and Detection: The ions are accelerated into a magnetic field, which
separates them based on their mass-to-charge ratio. The ion beams of the different Nd
isotopes are measured simultaneously in an array of detectors (Faraday cups).

Mass Fractionation Correction: Instrumental mass fractionation is corrected by normalizing
the measured isotope ratios to a constant ratio of two other Nd isotopes, typically 146Nd/*44Nd
=0.7219.[24]
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MC-ICP-MS Analysis:

o Sample Introduction: The Nd solution is introduced as an aerosol into a high-temperature
argon plasma, which ionizes the Nd atoms.

e Mass Separation and Detection: Similar to TIMS, the ions are separated in a magnetic sector
and detected simultaneously.

 Interference Correction: MC-ICP-MS is susceptible to isobaric interferences (ions of other
elements with the same mass as a Nd isotope), particularly from Samarium (Sm). These
interferences must be carefully corrected for during data processing.[26]

» Mass Bias Correction: Instrumental mass bias is also corrected for, typically using an internal
normalization to the 146Nd/*44Nd ratio.[26]

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and
workflows related to the use of Neodymium-143 in paleoceanography.
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Caption: Simplified schematic of the oceanic Neodymium (Nd) cycle.
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Caption: Experimental workflow for Nd isotope analysis from marine sediments.
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Caption: Logical relationship of Nd isotopes in paleoceanography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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